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Compound of Interest

Compound Name: Stauntoside R

Cat. No.: B12368114 Get Quote

A comprehensive investigation into the publicly available scientific literature and chemical

databases has revealed that "Stauntonside R" is not a recognized chemical entity. The initial

CAS number provided for this compound was found to be erroneous. Consequently, a detailed

technical guide as requested cannot be compiled due to the absence of verifiable data on its

existence, structure, and biological activity.

This report details the extensive search process undertaken and the resulting lack of

information, which strongly suggests that "Stauntonside R" may be a misnomer, a compound

that has not yet been publicly disclosed, or a substance that does not exist.

Initial Search and Discrepancy
An initial search for "Stauntonside R" with a provided CAS number immediately indicated a

data mismatch. The CAS number did not correspond to any compound with a similar name.

This discrepancy prompted a broader investigation into compounds derived from the

Stauntonia genus, a known source of triterpenoid saponins often designated with the

"stauntoside" prefix.

Investigation into the Stauntonia Genus
Research into the chemical constituents of Stauntonia species, particularly Stauntonia

chinensis, has led to the isolation and characterization of several related saponins. These

include, but are not limited to, Stauntoside A and Stauntoside C1. While these compounds

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 3 Tech Support

https://www.benchchem.com/product/b12368114?utm_src=pdf-interest
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12368114?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


share a common structural backbone, detailed information on a specific "Stauntonside R" is

conspicuously absent from peer-reviewed publications and chemical repositories.

Conclusion of the Investigation
After an exhaustive search of prominent scientific databases (including PubMed, Scopus, and

SciFinder) and chemical registries, no valid CAS number, IUPAC name, or any scientific

literature pertaining to "Stauntonside R" could be located. This leads to the conclusion that it is

not possible to provide the requested in-depth technical guide.

For researchers, scientists, and drug development professionals, this finding underscores the

critical importance of precise chemical identifiers. Without a confirmed structure, CAS number,

and IUPAC name, the scientific community cannot access or verify the purported biological

activities, experimental protocols, or signaling pathways of a given compound.

Should "Stauntonside R" be a novel discovery that has not yet been published, this report

cannot reflect that information. If the interest in this compound stems from a specific, non-public

source, it is recommended to consult that source for the correct chemical identifiers and any

available technical data.

In the absence of any verifiable information, no quantitative data tables, experimental

protocols, or signaling pathway diagrams can be generated. The core requirements for the

technical guide remain unfulfilled due to the non-identifiable nature of the subject compound.

To cite this document: BenchChem. [In-depth Technical Guide on Stauntonside R:
Elucidation of a Phantom Compound]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12368114#stauntonside-r-cas-number-and-iupac-
name]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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